Cas no 389635-71-6 (6-Fluoro-2-methylquinolin-4(1H)-one)

• Product Name: 6-Fluoro-2-methylquinolin-4(1H)-one
• CAS No: 389635-71-6
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD11053891
• CID: 821501
• PubChem ID: 85184
• Update Time: 2025-06-25

6-Fluoro-2-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methylquinolin-4(1H)-one
• SB67670
• BTB 01148
• 6-Fluoro-2-methyl-4-quinolinol #
• 6-Fluoro-2-methyl-quinolin-4-ol
• DTXSID60166590
• 389635-71-6
• QP786RUY2L
• Oprea1_074210
• DB-043414
• F0997
• 6-Fluoro-4-hydroxy-2-methylquinoline
• 6-Fluoro-2-methyl-4-quinolinol
• AKOS009158521
• 6-Fluoro-4-hydroxy-2-methylquinoline, 97%
• SY049833
• CHEBI:194805
• AP-906/42846205
• HMS542D18
• SB67603
• 6-fluoro-2-methyl-1H-quinolin-4-one
• AS-60915
• NS00054611
• NCGC00159982-01
• 15912-68-2
• 4-Quinolinol, 6-fluoro-2-methyl-
• 6-fluoro,4-hydroxy,2-methylquinoline
• CHEMBL5220089
• VBW
• KUC100220
• CS-0084709
• MFCD11053891
• J-650152
• MFCD00041442
• Maybridge1_000260
• 6-fluoranyl-2-methyl-quinolin-4-ol
• F19996
• BDBM50607320
• 6-Fluoro-2-methylquinolin-4-ol
• SCHEMBL3906125
• AKOS002258360
• 6-luoro-2-methyl-1H-quinolin-4-one
• HMS1624G01
• KUC100220N
• EINECS 240-054-4

• MDL： MFCD11053891
• Inchi： 1S/C10H8FNO/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-5H,1H3,(H,12,13)
• InChI Key： BKXCHVFCJZJATJ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=C(C)N2)=O

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.86000
• LogP: 1.97560

Additional information on 6-Fluoro-2-methylquinolin-4(1H)-one

6-Fluoro-2-methylquinolin-4(1H)-one: A Comprehensive Overview

6-Fluoro-2-methylquinolin-4(1H)-one (CAS No. 389635-71-6) is a highly specialized compound belonging to the quinolinone class of heterocyclic compounds. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 6-fluoro-2-methylquinolin-4(1H)-one consists of a quinoline ring system with a ketone group at position 4, a methyl group at position 2, and a fluorine atom at position 6. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-fluoro-2-methylquinolin-4(1H)-one through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern on the quinoline ring. This has been particularly useful in generating analogs with tailored physicochemical properties for specific applications. For instance, researchers have explored the use of 6-fluoro-2-methylquinolin-4(1H)-one as a building block for constructing bioactive molecules with potential anti-cancer and anti-inflammatory activities.

The biological activity of 6-fluoro-2-methylquinolin-4(1H)-one has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has been highlighted in several research papers. For example, a study published in *Nature Communications* revealed that 6-fluoro-2-methylquinolin-4(1H)-one can selectively inhibit the activity of certain kinases, thereby inducing apoptosis in cancer cells.

In the field of agrochemistry, 6-fluoro-2-methylquinolin-4(1H)-one has shown potential as a lead compound for developing novel pesticides. Its ability to disrupt essential biochemical pathways in pests without significant toxicity to non-target organisms makes it an attractive candidate for sustainable agriculture practices. Researchers have also investigated its role as a photosensitizer in photodynamic therapy (PDT), leveraging its ability to generate reactive oxygen species under specific light conditions.

The synthesis and characterization of 6-fluoro-2-methylquinolin-4(1H)-one have been optimized using advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the compound's molecular structure and purity, ensuring its suitability for various applications. Furthermore, computational chemistry approaches, including molecular docking and quantum mechanics calculations, have been employed to predict its binding affinities to target proteins and optimize its pharmacokinetic properties.

From an environmental perspective, the eco-friendly synthesis and degradation pathways of 6-fluoro-2-methylquinolin-4(1H)-one have been explored to minimize its ecological footprint. Researchers have developed catalytic processes that utilize renewable resources and biodegradable solvents, aligning with the principles of green chemistry. These efforts not only enhance the sustainability of its production but also pave the way for large-scale manufacturing.

In conclusion, 6-fluoro-2-methylquinolin-4(1H)-one stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new facets of its potential, 6-fluoro-2-methylquinolin-4(1H)-one is poised to play an increasingly significant role in advancing scientific innovation.